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Compound of Interest

Compound Name: 2-(Benzylimino)aceticacid

Cat. No.: B15249125

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-(Benzylimino)acetic
acid, also known as N-Benzylglycine. Understanding the solubility of this compound in various
solvents is critical for its application in pharmaceutical research, synthesis, and formulation
development. This document compiles available quantitative data, details experimental
methodologies for solubility determination, and presents a logical workflow for such
experiments.

Core Topic: Solubility of 2-(Benzylimino)acetic Acid

2-(Benzylimino)acetic acid (N-Benzylglycine) is a derivative of the amino acid glycine.[1] Its
solubility is a key physicochemical property that influences its behavior in various chemical and
biological systems. The equilibrium solubility of N-Benzylglycine has been determined in a
range of neat and binary solvent systems.[2][3]

Quantitative Solubility Data

The following table summarizes the mole fraction solubility (x1) of N-Benzylglycine in eleven
different pure solvents at various temperatures, as determined by a static gravimetric method.
[2][3] The data consistently shows a positive correlation between temperature and solubility
across all tested solvents.[2][3]
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283. 0.04 0.02 0.02 0.01 0.01 0.00 0.00 0.00 0.00 0.00 0.00
15 58 76 01 65 42 76 41 29 23 18 11

288. 0.05 0.03 0.02 0.01 0.01 0.00 0.00 0.00 0.00 0.00 0.00
15 42 28 4 97 7 91 49 35 28 22 13

293. 0.06 0.03 0.02 0.02 0.02 0.01 0.00 0.00 0.00 0.00 0.00
15 38 87 85 34 02 08 58 42 33 26 16

298. 0.07 0.04 0.03 0.02 0.02 0.01 0.00 0.00 0.00 0.00 0.00
15 46 54 36 76 38 28 69 5 39 31 19

303. 0.08 0.05 0.03 0.03 0.02 0.01 0.00 0.00 0.00 0.00 0.00
15 68 29 93 24 79 51 81 59 46 37 22

308. 0.10 0.06 0.04 0.03 0.03 0.01 0.00 0.00 0.00 0.00 0.00
15 04 14 57 78 26 77 95 69 54 43 26

313. 0.11 0.07 0.05 0.04 0.03 0.02 0.01 0.00 0.00 0.00 0.00
15 56 09 29 38 78 06 11 81 63 5 3

318. 0.13 0.08 0.06 0.05 0.04 0.02 0.01 0.00 0.00 0.00 0.00

15 26 16 1 05 37 39 29 94 73 58 35
323. 015 0.09 007 005 005 002 001 0.01 0.00 0.00 0.00
15 14 36 ' 8 02 76 49 09 85 67 41

Data extracted from "Solubility Behavior and Synergistic Solvation Effects of N-Benzylglycine in
Eleven Neat and One Binary Solvent Systems from 283.15 to 323.15 K".[2][3]

Experimental Protocol: Gravimetric Method for
Solubility Determination

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubs.acs.org/doi/abs/10.1021/acs.jced.1c00050
https://pubs.acs.org/doi/pdf/10.1021/acs.jced.1c00050
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15249125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The quantitative data presented above was obtained using a static gravimetric method. This is
a common and reliable technique for determining the solubility of a solid in a liquid.[4][5]

Principle: The gravimetric method involves preparing a saturated solution of the solute in a
given solvent at a specific temperature. A known volume or mass of the saturated solution is
then carefully evaporated to dryness, and the mass of the remaining solute is determined.
From these measurements, the concentration of the solute in the saturated solution, and thus
its solubility, can be calculated.[4][5]

Apparatus and Materials:

o Conical flasks or sealed glass vials

o Thermostatic water bath or temperature-controlled shaker
e Analytical balance

e Evaporating dish or watch glass

o Pipettes

« Filtration apparatus (e.g., syringe filters)
e Oven

e 2-(Benzylimino)acetic acid (solute)

e Solvents of interest

Procedure:

e Preparation of Saturated Solution: An excess amount of 2-(Benzylimino)acetic acid is added
to a known volume of the solvent in a conical flask.

» Equilibration: The flask is sealed and placed in a thermostatic water bath or shaker set to the
desired temperature. The mixture is agitated for a sufficient period to ensure that equilibrium
is reached and a saturated solution is formed. This can be confirmed by measuring the
concentration at intervals until it remains constant.
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o Sample Withdrawal and Filtration: Once equilibrium is achieved, the solution is allowed to
stand to let the undissolved solid settle. A known volume of the clear supernatant is carefully
withdrawn using a pipette. To ensure no solid particles are transferred, the solution is filtered.

e Weighing the Saturated Solution: The evaporating dish is first weighed empty (W1). The
known volume of the filtered saturated solution is then transferred to the pre-weighed
evaporating dish, and the dish with the solution is weighed again (W2).

o Evaporation of Solvent: The solvent is evaporated from the solution by placing the
evaporating dish in an oven at a temperature sufficient to remove the solvent without
decomposing the solute.

e Drying and Final Weighing: The dish containing the dry solute is cooled in a desiccator and
then weighed (Ws). This process of drying, cooling, and weighing is repeated until a constant
weight is obtained.

e Calculation:
o Mass of the solute = Wz - W1
o Mass of the solvent = W2 - W3

o Solubility can then be expressed in various units, such as grams of solute per 100 g of
solvent, or converted to mole fraction.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the gravimetric determination of
solubility.
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Caption: Workflow for gravimetric solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Solubility Profile of 2-(Benzylimino)acetic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15249125#solubility-of-2-benzylimino-acetic-acid-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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